7-acetyl-6-hydroxybenzofuran-3(2H)-one

• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 7-acetyl-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C10H8O4/c1-5(11)9-7(12)3-2-6-8(13)4-14-10(6)9/h2-3,12H,4H2,1H3
• InChI Key: XMGFJXSTHQZZPL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC2=C1OCC2=O)O

Description

7-acetyl-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The synthesis was performed with reference to the known literature (Journal of the Pharmaceutical Society of Japan (Yakugaku Zasshi), Vol. 88, p. 589, 1968). A suspension of aluminum chloride (3.5 g, 26 mmol) in nitrobenzene (10 mL) was stirred at 0° C. under an argon atmosphere. This suspension was added with chloroacetyl chloride (1.1 g, 9.9 mmol), and then the mixture was added dropwise with a suspension of 2,6-dihydroxyacetophenone (1.0 g, 6.6 mmol) in nitrobenzene (6.0 mL). After completion of the addition, the reaction mixture was stirred at 50° C. for 17 hours. The reaction mixture was added with ethyl acetate and ice water, the mixture was stirred at room temperature for 1 hour, and then the organic layer was separated. The organic layer was extracted with 1 N aqueous sodium hydroxide, and the aqueous layer was made acidic with 3 N hydrochloric acid to precipitate solid. The precipitated solid was collected by filtration and dried to obtain 7-acetyl-6-hydroxybenzofuran-3(2H)-one (0.90 g, 71%).